Cas no 917805-10-8 (5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro-)

• Product Name: 5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro-
• CAS No: 917805-10-8
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 784413
• PubChem ID: 58794775
• Update Time: 2025-04-19

5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 5,8-Isoquinolinediamine, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydroisoquinoline-5,8-diamine
• 917805-10-8
• SCHEMBL4818179
• DTXSID90730142

• Inchi： 1S/C9H13N3/c10-8-1-2-9(11)7-5-12-4-3-6(7)8/h1-2,12H,3-5,10-11H2
• InChI Key： CBDLDIXBRWJZQQ-UHFFFAOYSA-N
• SMILES： N1CC2C(=CC=C(C=2CC1)N)N

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų